Cas no 1797269-24-9 (1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide)

• Product Name: 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide
• CAS No: 1797269-24-9
• MF: C₁₈H₁₇NO₃S₃
• MW: 391.527480840683
• CID: 5371875
• Update Time: 2025-10-28

1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]methanesulfonamide
• 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide

• Inchi： 1S/C18H17NO3S3/c1-13-3-2-4-14(9-13)12-25(21,22)19-10-16-5-6-17(24-16)18(20)15-7-8-23-11-15/h2-9,11,19H,10,12H2,1H3
• InChI Key： LYVQKEIUEPJHLM-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)S(NCC1SC(C(C2C=CSC=2)=O)=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide

Comprehensive Overview of 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide (CAS No. 1797269-24-9)

The compound 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide, identified by its CAS No. 1797269-24-9, is a sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a thiophene-3-carbonyl moiety and a methanesulfonamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or biochemical probe, given its ability to interact with specific protein targets.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide stands out due to its dual thiophene rings, which enhance its binding affinity and selectivity. This characteristic aligns with the growing trend of designing small-molecule therapeutics with improved pharmacokinetic properties. Additionally, its methylphenyl group contributes to its lipophilicity, a critical factor in drug delivery optimization.

The synthesis of CAS No. 1797269-24-9 involves multi-step organic reactions, including amide coupling and sulfonylation, which are well-documented in peer-reviewed journals. Its molecular weight and solubility profile make it suitable for high-throughput screening (HTS) assays, a technique widely used in modern drug development. Researchers are also exploring its potential in cancer therapy, given the rising global focus on targeted oncology treatments.

From an industrial perspective, 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free synthesis have made its production more sustainable, addressing environmental concerns. This aligns with the increasing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

Another area of interest is the compound's potential role in neurodegenerative disease research. Its structural features resemble those of known neuroprotective agents, sparking investigations into its efficacy against conditions like Alzheimer's and Parkinson's. Such studies are highly relevant, given the aging global population and the urgent need for effective neurological therapeutics.

In summary, 1-(3-methylphenyl)-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}methanesulfonamide (CAS No. 1797269-24-9) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, materials science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound may unlock new possibilities in precision medicine and beyond.